Cas no 1998572-25-0 ((2S)-3-(3-chloro-2-fluorophenyl)-2-acetamidopropanoic acid)

• Product Name: (2S)-3-(3-chloro-2-fluorophenyl)-2-acetamidopropanoic acid
• CAS No: 1998572-25-0
• MF: C₁₁H₁₁ClFNO₃
• MW: 259.661345720291
• CID: 5637864
• PubChem ID: 165918648
• Update Time: 2025-10-29

(2S)-3-(3-chloro-2-fluorophenyl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1998572-25-0
• (2S)-3-(3-chloro-2-fluorophenyl)-2-acetamidopropanoic acid
• EN300-28280691

• Inchi： 1S/C11H11ClFNO3/c1-6(15)14-9(11(16)17)5-7-3-2-4-8(12)10(7)13/h2-4,9H,5H2,1H3,(H,14,15)(H,16,17)/t9-/m0/s1
• InChI Key： FRKIGZUYXWWZDZ-VIFPVBQESA-N
• SMILES： ClC1=CC=CC(=C1F)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 259.0411491g/mol
• Monoisotopic Mass: 259.0411491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Additional information on (2S)-3-(3-chloro-2-fluorophenyl)-2-acetamidopropanoic acid

Comprehensive Overview of (2S)-3-(3-chloro-2-fluorophenyl)-2-acetamidopropanoic acid (CAS No. 1998572-25-0)

(2S)-3-(3-chloro-2-fluorophenyl)-2-acetamidopropanoic acid (CAS No. 1998572-25-0) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl and acetamido group, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in the development of targeted therapies and enzyme inhibitors.

The compound's chiral center at the 2S position is critical for its stereoselective interactions, which are essential for achieving high efficacy in therapeutic applications. Recent studies highlight its relevance in addressing drug resistance, a major challenge in modern medicine. For instance, its structural analogs have shown promise in overcoming resistance mechanisms in cancer treatment, aligning with the growing demand for precision medicine solutions.

From a synthetic perspective, (2S)-3-(3-chloro-2-fluorophenyl)-2-acetamidopropanoic acid is synthesized via multi-step organic reactions, including asymmetric synthesis to ensure the desired stereochemistry. Its fluorinated aromatic ring enhances metabolic stability, a feature highly sought after in pharmacokinetic optimization. This aligns with current trends in drug design, where fluorine incorporation is a key strategy to improve drug-like properties.

In the context of AI-driven drug discovery, this compound has garnered attention as a candidate for virtual screening and molecular docking studies. Computational models predict its high affinity for specific protein targets, making it a hotspot for structure-activity relationship (SAR) analyses. Such applications are particularly relevant given the rise of machine learning in accelerating drug development cycles.

Environmental and regulatory considerations also play a role in its adoption. Unlike many halogenated compounds, (2S)-3-(3-chloro-2-fluorophenyl)-2-acetamidopropanoic acid is designed with green chemistry principles in mind, minimizing hazardous byproducts. This resonates with the pharmaceutical industry's shift toward sustainable synthesis methods.

For researchers exploring peptide mimetics or small molecule therapeutics, this compound offers a versatile scaffold. Its carboxylic acid functionality allows for further derivatization, enabling the creation of prodrugs or conjugates. This flexibility is crucial in addressing unmet medical needs, such as neurodegenerative diseases and autoimmune disorders, which dominate current healthcare discussions.

In summary, (2S)-3-(3-chloro-2-fluorophenyl)-2-acetamidopropanoic acid (CAS No. 1998572-25-0) represents a convergence of cutting-edge science and practical applications. Its relevance to drug discovery, sustainability, and computational chemistry ensures its place in contemporary research agendas. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in personalized medicine and biotechnology.